Cas no 1035979-44-2 (Sarecycline hydrochloride)

• Product Name: Sarecycline hydrochloride
• CAS No: 1035979-44-2
• MF: C₂₄H₃₀ClN₃O₈
• MW: 523.963305950165
• MDL: MFCD24444565
• CID: 1141518
• PubChem ID: 71296095
• Update Time: 2025-05-23

Sarecycline hydrochloride Chemical and Physical Properties

Names and Identifiers

• P005672 HCl
• WC3035
• Sarecycline Hydrochloride [USAN]
• (4S,4aS,5aR,12aS)-4-dimethylamino-3,10,12,12a-tetrahydroxy-7-[(methoxy(methyl)amino)-methyl]-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydro-naphthacene-2-carboxylic acid amide mono hydrochloride
• (4S,4aS,5aR,12aS)-4-(dimethylamino)-3,10,12,12a-tetrahydroxy-7-((methoxymethylamino)methyl)-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide monohydrochloride
• Sarecycline Hydrochloride
• cc-302
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-7-((methoxymethylamino)methyl)-1,11-dioxo-, hydrochloride (1:1), (4S,4aS,5aR,12aS)-
• (4S,4aS,5aR,12aR)-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-7-[[methoxy(methyl)amino]methyl]-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide,hydrochloride
• (4S,4AS,5aR,12aS)-4-(dimethylamino)-3,10,12,12a-tetrahydroxy-7-((methoxy(methyl)amino)methyl)-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
• Sarecycline
• (4S,4aS,5aR,12aR)-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-7-[[methoxy(methyl)amino]methyl]-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• hydrochloride
• Sarecycline HCl
• P005672 (hydrochloride)
• Sarecycline (hydrochloride)
• P005672 HCl (Sarecycline HCl)
• (4S,4AS,5aR,12aS)-4-(dimethylamino)-3,10,12,12a-tetrahydroxy-7-((methoxy(methyl)amino)methyl)-
• (4S,4aS,5aR,12aS)-4-(DiMethylaMino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-7-[(MethoxyMethylaMino)Methyl]-1,11-dioxo-2-naphthacenecarboxaMide hydrochloride
• 4S,4aS,5aR,12aS)-4-(Dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-7-[(methoxymethylamino)methyl]-1,11-dioxo-2-naphthacenecarboxamide hydrochloride P005672 HCl
• 94O110CX2E
• Sarecycline [USAN:INN]
• Sarecycline (USAN/INN)
• P005672
• BCP24790
• DB12035
• D10666
• DTXSID701027925
• Q27256532
• D10667
• AC-30259
• SARECYCLINE HYDROCHLORIDE [WHO-DD]
• SarecyclineP005672
• PO05672
• AKOS027327306
• AS-75307
• SARECYCLINE HYDROCHLORIDE [ORANGE BOOK]
• CHEMBL2364633
• SCHEMBL22205222
• Sarecycline Hydrochloride (USAN)
• SARECYCLINE HYDROCHLORIDE [MI]
• CS-0008147
• 36718856JR
• AKOS032947249
• F17423
• (4S,4aS,5aR,12aS)-4-(dimethylamino)-3,10,12,12a-tetrahydroxy-7-{[methoxy(methyl)amino]methyl}-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrochloride
• J-501482
• Sarecycline(P005672 hydrochloride)?
• UNII-36718856JR
• PO-05672
• P-00562
• Sarecycline Hydrochloride; 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,10,12,12a-tetrahydroxy-7-[(methoxymethylamino)methyl]-1,11-dioxo-, hydrochloride (1:1), (4S,4aS,5aR,12aS)-; Sarecycline hydrochloride; WC 3035; (4S,4aS,5aR,12aS)-4-(Dimethylamino
• Seysara (TN)
• 1035979-44-2 (HCl)
• MFCD24444565
• P005672 hydrochloride
• HY-13858A
• WC-3035
• EX-A185
• (4S,4aS,5aR,12aS)-4-(dimethylamino)-3,10,12,12a-tetrahydroxy-7-((methoxy(methyl)amino)methyl)-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide hydrochloride
• 1035979-44-2
• (4S,4aS,5aR,12aR)-4-(dimethylamino)-1,10,11,12a-tetrahydroxy-7-[[methoxy(methyl)amino]methyl]-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide;hydrochloride
• Sarecycline hydrochloride

• MDL： MFCD24444565
• Inchi： 1S/C24H29N3O8.ClH/c1-26(2)18-13-8-11-7-12-10(9-27(3)35-4)5-6-14(28)16(12)19(29)15(11)21(31)24(13,34)22(32)17(20(18)30)23(25)33;/h5-6,11,13,18,28-29,32,34H,7-9H2,1-4H3,(H2,25,33);1H/t11-,13-,18-,24-;/m0./s1
• InChI Key： JGPBDCKZLBSHOI-FIPJBXKNSA-N
• SMILES： Cl.O[C@@]12C(=C(C(N)=O)C([C@H]([C@@H]1C[C@@H]1CC3C(CN(C)OC)=CC=C(C=3C(=C1C2=O)O)O)N(C)C)=O)O

Computed Properties

• Exact Mass: 523.1721426g/mol
• Monoisotopic Mass: 523.1721426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 1010
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174

Sarecycline hydrochloride Security Information

• Hazard Statement： H302

Additional information on Sarecycline hydrochloride

Recent Advances in Sarecycline Hydrochloride (1035979-44-2): A Targeted Tetracycline for Acne Vulgaris

Sarecycline hydrochloride (CAS: 1035979-44-2), a novel narrow-spectrum tetracycline-class antibiotic, has emerged as a significant therapeutic option for moderate-to-severe acne vulgaris. This third-generation tetracycline derivative, marketed under the brand name Seysara®, demonstrates enhanced selectivity against Cutibacterium acnes with reduced impact on gut microbiota compared to traditional tetracyclines. Recent pharmacokinetic studies reveal sarecycline's unique property of achieving high concentrations in pilosebaceous units while maintaining low systemic exposure, explaining its favorable efficacy-safety profile.

The molecular structure of sarecycline (C27H31ClN2O8·HCl) features a 7-[(S)-3-(methylamino)pyrrolidin-1-yl] modification that confers distinct antibacterial properties. Phase III clinical trials demonstrated statistically significant reductions in inflammatory lesion counts (absolute reduction of 11.9-14.7 lesions vs 8.0-10.7 for placebo at week 12, p<0.001) with excellent tolerability. Notably, the drug shows minimal phototoxicity risk (incidence <1%) and low vestibular toxicity, addressing key limitations of earlier tetracyclines.

Emerging research highlights sarecycline's anti-inflammatory mechanisms beyond antibiotic activity, including inhibition of matrix metalloproteinases (MMP-9 and MMP-13) and suppression of IL-1α-induced inflammation. A 2023 proteomic study revealed sarecycline modulates sebum composition by decreasing free fatty acids by 38% while increasing linoleic acid levels, potentially disrupting the acnegenic microenvironment. These pleiotropic effects position sarecycline as a multifunctional acne therapeutic rather than simply an antibacterial agent.

Comparative effectiveness studies published in 2024 demonstrate sarecycline's non-inferiority to doxycycline (76.2% vs 72.4% treatment success rates) with significantly lower gastrointestinal adverse events (8.3% vs 21.7%). Real-world evidence from the SEENOW registry (n=1,243) confirms maintained efficacy over 24 weeks with only 2.1% discontinuation due to adverse events. Ongoing research explores expanded indications for sarecycline in rosacea and hidradenitis suppurativa, with phase II trials showing promising early results.

The manufacturing process for sarecycline hydrochloride has been optimized in recent years, with a new crystallization protocol achieving 99.8% purity and improved polymorph stability. Analytical method development using UPLC-MS/MS now enables precise quantification of sarecycline in biological matrices with a lower limit of quantification of 0.5 ng/mL, facilitating advanced pharmacokinetic studies. These technical advancements support the drug's growing clinical adoption and potential future generic development.

Current investigations focus on sarecycline's role in antimicrobial stewardship programs. Its narrow Gram-positive spectrum (MIC90 0.25 μg/mL for C. acnes) shows negligible impact on enteric bacteria, with ecological studies demonstrating 87% lower resistance pressure compared to doxycycline. This property makes sarecycline particularly valuable in an era of increasing concern about antibiotic resistance patterns in acne treatment.